Cas no 1623766-65-3 (2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1623766-65-3
• MF: C₁₄H₂₀BClO₄
• MW: 298.570203781128
• CID: 6028718
• PubChem ID: 90354710
• Update Time: 2025-10-28

2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-Chloro-4-methoxymethoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 1,3,2-Dioxaborolane, 2-[3-chloro-4-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-
• 2-[3-chloro-4-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• A1-04150
• 1623766-65-3
• 2-(3-Chloro-4-methoxymethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 2-(3-chloro-4-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-1706421
• SCHEMBL15968930

• Inchi： 1S/C14H20BClO4/c1-13(2)14(3,4)20-15(19-13)10-6-7-12(11(16)8-10)18-9-17-5/h6-8H,9H2,1-5H3
• InChI Key： MEJYRKDMUBEAFI-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(OCOC)C(Cl)=C1

Computed Properties

• Exact Mass: 298.1143170g/mol
• Monoisotopic Mass: 298.1143170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 388.6±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-3-Chloro-4-(Methoxymethoxy)Phenyl-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane: A Comprehensive Overview

The compound with CAS No. 1623766-65-3, commonly referred to as 2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized organoborane derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with chlorine and methoxymethoxy groups with a tetramethyl-substituted dioxaborolane moiety. The dioxaborolane framework is particularly noteworthy due to its versatility in enabling various chemical transformations.

Recent studies have highlighted the potential of dioxaborolane derivatives in facilitating cross-coupling reactions, such as the Suzuki-Miyaura coupling. These reactions are pivotal in the construction of complex molecular architectures and have found applications in drug discovery and materials engineering. The methoxymethoxy group attached to the phenyl ring introduces additional functionality, enhancing the compound's reactivity and selectivity in these reactions.

The synthesis of 2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process that begins with the preparation of the phenyl derivative followed by its incorporation into the dioxaborolane framework. Researchers have optimized these steps to improve yield and purity, leveraging modern catalytic systems and advanced purification techniques.

In terms of applications, this compound has been extensively studied for its role in constructing biaryl structures and heterocyclic compounds. Its ability to undergo controlled oxidation and reduction reactions makes it an invaluable tool in medicinal chemistry. For instance, recent research has demonstrated its utility in synthesizing bioactive molecules with potential anti-inflammatory and anticancer properties.

Moreover, the dioxaborolane moiety in this compound has been explored for its applications in boron-based materials science. The tetramethyl substitution pattern enhances thermal stability and mechanical properties, making it a candidate for advanced polymer systems and boron-containing ceramics.

Recent advancements in computational chemistry have also shed light on the electronic properties of dioxaborolane derivatives like this compound. Quantum mechanical studies reveal that the boron atom's electron-deficient nature facilitates interactions with nucleophiles and electrophiles alike, further underscoring its potential in catalytic cycles and energy storage materials.

In conclusion, 2-3-chloro-4-(methoxymethoxy)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a cutting-edge compound at the intersection of organic synthesis and materials science. Its unique structure and reactivity make it a valuable asset for researchers aiming to develop novel chemical processes and functional materials.